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Compound of Interest

Compound Name: 6-Hydroxydodecanedioyl-CoA

Cat. No.: B15552821 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for the use of 6-
Hydroxydodecanedioyl-CoA in enzyme assays, targeting key enzymes in fatty acid

metabolism. The protocols outlined below are designed for researchers in academia and

industry, including those involved in drug development, to study enzyme kinetics, screen for

inhibitors, and elucidate metabolic pathways.

Introduction
6-Hydroxydodecanedioyl-CoA is a long-chain hydroxyacyl-coenzyme A derivative. As an

intermediate in fatty acid metabolism, it serves as a crucial substrate for several key enzymes.

The study of enzymes that metabolize this substrate is vital for understanding lipid metabolism

and its dysregulation in various diseases, including metabolic syndromes and genetic disorders

of fatty acid oxidation. These assays are instrumental in the development of therapeutic agents

targeting these metabolic pathways.

Relevant Enzyme Classes
The primary enzymes that interact with 6-Hydroxydodecanedioyl-CoA are central to the β-

oxidation pathway. These include:
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L-3-Hydroxyacyl-CoA Dehydrogenase (LCHAD): This enzyme catalyzes the oxidation of the

hydroxyl group of 3-hydroxyacyl-CoA to a keto group, coupled with the reduction of NAD+ to

NADH.[1][2][3][4] LCHAD is a component of the mitochondrial trifunctional protein and

exhibits specificity for long-chain substrates.[3][5]

Acyl-CoA Dehydrogenases (ACADs): These flavoenzymes catalyze the initial

dehydrogenation step in β-oxidation, introducing a double bond.[6][7][8] Medium-chain acyl-

CoA dehydrogenase (MCAD) is one of the key enzymes in this family.[8]

Enoyl-CoA Hydratase: This enzyme catalyzes the hydration of the double bond in an enoyl-

CoA intermediate to form a 3-hydroxyacyl-CoA.[9][10][11][12]

Data Presentation
The following tables provide a template for summarizing quantitative data obtained from the

enzyme assays described below.

Table 1: Kinetic Parameters for L-3-Hydroxyacyl-CoA Dehydrogenase with 6-
Hydroxydodecanedioyl-CoA

Parameter Value Units

Km µM

Vmax µmol/min/mg

kcat s-1

kcat/Km M-1s-1

Optimal pH

Optimal Temp °C

Table 2: Inhibition of L-3-Hydroxyacyl-CoA Dehydrogenase
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Inhibitor IC50 Ki Type of Inhibition

Compound X µM

Compound Y µM

Signaling Pathways and Experimental Workflows
Metabolic Pathway of β-Oxidation
The diagram below illustrates the central role of L-3-Hydroxyacyl-CoA Dehydrogenase and

related enzymes in the mitochondrial β-oxidation of fatty acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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